Cas no 306739-60-6 (4-Amino-5-phenyl-2-(trifluoromethyl)pyridine)

4-Amino-5-phenyl-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a phenyl substituent at the 5-position and an amino group at the 4-position. The trifluoromethyl group at the 2-position enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. High purity and well-defined reactivity further support its utility in fine chemical applications and research-oriented synthetic pathways.

4-Amino-5-phenyl-2-(trifluoromethyl)pyridine structure

306739-60-6 structure

Product Name:4-Amino-5-phenyl-2-(trifluoromethyl)pyridine

CAS No:306739-60-6

MF:C₁₂H₉F₃N₂

MW:238.208472967148

CID:3140184

PubChem ID:15536090

Update Time:2025-06-09

4-Amino-5-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-phenyl-2-(trifluoromethyl)pyridine
- 306739-60-6
- 5-phenyl-2-(trifluoromethyl)pyridin-4-amine
- AKOS015856979
- Inchi： 1S/C12H9F3N2/c13-12(14,15)11-6-10(16)9(7-17-11)8-4-2-1-3-5-8/h1-7H,(H2,16,17)
- InChI Key： OZMRGKXEXFRCBB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=CN=1)C1C=CC=CC=1)N)(F)F

Computed Properties

Exact Mass: 238.07178278Da
Monoisotopic Mass: 238.07178278Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.9Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029014471-250mg	4-Amino-5-phenyl-2-(trifluoromethyl)pyridine	306739-60-6	95%	250mg	$940.80	2023-09-02
Alichem	A029014471-1g	4-Amino-5-phenyl-2-(trifluoromethyl)pyridine	306739-60-6	95%	1g	$2808.15	2023-09-02